Cas no 2613-27-6 (4-Nitrophenylsulfur Pentafluoride)

4-Nitrophenylsulfur Pentafluoride structure

2613-27-6 structure

Product Name:4-Nitrophenylsulfur Pentafluoride

CAS No:2613-27-6

MF:C₆H₄F₅NO₂S

MW:249.158477783203

MDL:MFCD00221619

CID:84415

PubChem ID:87559738

Update Time:2025-09-25

4-Nitrophenylsulfur Pentafluoride Chemical and Physical Properties

Names and Identifiers

- 4-Nitrophenylsulfur pentafluoride
- 4-Nitrobenzenesulphur pentafluoride
- 4-(PENTAFLUOROSULFUR)-NITROBENZENE
- pentafluoro-(4-nitrophenyl)-λ<sup>6</sup>-sulfane
- 1-nitro-4-(pentafluorosulfanyl)benzene
- 4-(Pentafluorothio)nitrobenzene
- 4-nitro(pentafluorosulfanyl)benzene
- 4-Nitropentafluorosulfuranylbenzene
- 4-nitrophenylsulphur pentafluoride
- para-nitro-(pentafluorosulfanyl)benzene
- para-nitro(pentafluorosulfanyl)benzenes
- pentafluoro-(4-nitrophenyl)
- p-nitro-(pentafluorosufanyl)benzene
- p-nitro(pentafluorosulfanyl)benzene
- pentafluoro-(4-nitrophenyl)-
- AGNCKMHGYZKMLN-UHFFFAOYSA-N
- 4-Nitrophenylpentafluorosulfur(VI)
- STL556576
- SBB055099
- PC8766
- BBL102770
- VZ29625
- AMY3189
- D91769
- 1-NITRO-4-(PENTAFLUORO-??-SULFANYL)BENZENE
- PS-10481
- MFCD00221619
- SY029817
- 1-nitro-4-(pentafluoro-
- E6-sulfane
- pentafluoro-(4-nitrophenyl)-lambda6-sulfane
- ?4-NITROPHENYLSULFUR PENTAFLUORIDE
- J-016271
- 1-nitro-4-(pentafluoro-sulfanyl)benzene
- pentafluoro-(4-nitrophenyl)-$l^{6-sulfane
- SCHEMBL816323
- 2613-27-6
- 4-Nitrophenylsulfurpentafluoride
- FT-0619291
- InChI=1/C6H4F5NO2S/c7-15(8,9,10,11)6-3-1-5(2-4-6)12(13)14/h1-4
- Sulfur, pentafluoro(4-nitrophenyl)-, (OC-6-21)-
- A818198
- E?-sulfanyl)benzene
- Pentafluoro(4-nitrophenyl)-l6-sulfane
- CS-0313620
- Pentafluoro(4-nitrophenyl)-lambda6-sulfane
- AKOS005255114
- N0743
- DTXSID90379676
- DB-046841
- 4-(Pentafluorothio)nitrobenzene, 1-Nitro-4-(pentafluorosulphanyl)benzene
- 1-nitro-4-(pentafluoro-lambda~6~-sulfanyl)benzene
- 4-Nitrophenylsulfur Pentafluoride
- MDL： MFCD00221619
- Inchi： 1S/C6H4F5NO2S/c7-15(8,9,10,11)6-3-1-5(2-4-6)12(13)14/h1-4H
- InChI Key： AGNCKMHGYZKMLN-UHFFFAOYSA-N
- SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(F)(F)(F)(F)F
- BRN： 1986023

Computed Properties

Exact Mass: 248.98800
Monoisotopic Mass: 248.988
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 274
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 5.1
Topological Polar Surface Area: 46.8

Experimental Properties

Color/Form: Not available
Melting Point: 37.0 to 41.0 deg-C
Boiling Point: 77°C/12mmHg(lit.)
Flash Point: 76-77°C/12mm
Refractive Index: 1.4729
PSA: 71.12000
LogP: 4.77540
Solubility: Not available

4-Nitrophenylsulfur Pentafluoride Security Information

Symbol:
Prompt：dangerous
Hazard Statement： H301+H311+H331-H315-H319
Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
Hazardous Material transportation number：3261
Hazard Category Code： 34
Safety Instruction： S26-S36/37/39-S45
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Packing Group：III
Hazard Level：6.1
Safety Term：6.1
Packing Group：III
Risk Phrases：R23/24/25; R36/38

4-Nitrophenylsulfur Pentafluoride Pricemore >>

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SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N159362-1G	4-Nitrophenylsulfur Pentafluoride	2613-27-6	>96.0%(GC)	1g	¥332.90	2023-09-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	N159362-200mg	4-Nitrophenylsulfur Pentafluoride	2613-27-6	>96.0%(GC)	200mg	¥162.90	2023-09-01
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Apollo Scientific	PC8766-1g	4-Nitrophenylsulphur pentafluoride	2613-27-6	95%	1g	£240.00	2025-02-22
Apollo Scientific	PC8766-5g	4-Nitrophenylsulphur pentafluoride	2613-27-6	95%	5g	£720.00	2025-02-22
Apollo Scientific	PC8766-25g	4-Nitrophenylsulphur pentafluoride	2613-27-6	95%	25g	£2420.00	2025-02-22
Enamine	EN300-67610-100mg	1-nitro-4-(pentafluoro-lambda6-sulfanyl)benzene	2613-27-6	95.0%	100mg	$25.0	2021-06-28
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